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Compound of Interest

Compound Name: (S)-Pirlindole Hydrobromide

Cat. No.: B15352665

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pirlindole, a tetracyclic antidepressant, operates as a reversible inhibitor of monoamine oxidase
A (MAO-A), leading to increased levels of neurotransmitters like serotonin and norepinephrine
in the brain. The therapeutic efficacy of Pirlindole is primarily attributed to its (S)-enantiomer.
Consequently, the development of efficient and stereoselective methods for the synthesis of
(S)-Pirlindole Hydrobromide is of significant interest to the pharmaceutical industry. This
technical guide provides an in-depth overview of the current methodologies for the
enantioselective synthesis of (S)-Pirlindole Hydrobromide, focusing on asymmetric synthesis
and chiral resolution techniques. Detailed experimental protocols, comparative data, and a
visualization of the compound's mechanism of action are presented to serve as a
comprehensive resource for researchers in the field.

Mechanism of Action: Inhibition of Monoamine
Oxidase A

(S)-Pirlindole exerts its antidepressant effects by selectively and reversibly inhibiting
monoamine oxidase A (MAO-A). MAO-A is a key enzyme responsible for the degradation of
monoamine neurotransmitters. By inhibiting this enzyme, (S)-Pirlindole increases the synaptic
availability of serotonin and norepinephrine, which are crucial for mood regulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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